(3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate

Specification

• Molecular Formula: C16H20NO5-
• Molecular Weight: 306.33 g/mol
• IUPAC Name: (3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate
• Standard InChI: InChI=1S/C16H21NO5/c1-16(2,3)22-15(21)17-8-11(12(9-17)14(19)20)10-6-4-5-7-13(10)18/h4-7,11-12,18H,8-9H2,1-3H3,(H,19,20)/p-1/t11-,12+/m1/s1
• Standard InChI Key: VECUECZTEIEWQB-NEPJUHHUSA-M
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)[O-])C2=CC=CC=C2O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)[O-])C2=CC=CC=C2O

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s IUPAC name, (3R,4S)-4-(2-hydroxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylate, delineates its critical substituents:

• Pyrrolidine Core: A five-membered saturated ring with nitrogen at position 1, providing a rigid scaffold for functionalization.

• 2-Hydroxyphenyl Group: An aromatic ring substituted with a hydroxyl group at the ortho position, conferring potential hydrogen-bonding capabilities.

• Boc Protecting Group: The tert-butoxycarbonyl moiety at position 1 stabilizes the amine during synthesis, a common strategy in peptide chemistry.

• Carboxylate Ester: A methyl ester at position 3 enhances solubility and facilitates further derivatization.

The stereochemistry (3R,4S) is critical for biological activity, as enantiomeric purity often dictates pharmacological efficacy. The isomeric SMILES string, CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)[O-])C2=CC=CC=C2O, confirms the absolute configuration.

Table 1: Key Molecular Data

Property	Value	Source
Molecular Formula	C₁₆H₂₀NO₅⁻
Molecular Weight	306.33 g/mol
CAS Number	Not explicitly provided	-
IUPAC Name	(3R,4S)-4-(2-hydroxyphenyl)...
Stereochemistry	3R,4S
Canonical SMILES	CC(C)(C)OC(=O)N1CC(C(C1)...

Synthesis and Manufacturing

Table 2: Comparative Synthesis Conditions for Analogous Compounds

Compound	Protecting Group	Key Reagents	Yield
Methyl 1-Boc-pyrrolidine-3-carboxylate	Boc	Boc₂O, DMAP, CH₂Cl₂	85%
trans-1-Boc-4-(3-hydroxyphenyl)...	Boc	Pd(PPh₃)₄, K₂CO₃	72%

Challenges in synthesis include maintaining stereochemical integrity during functionalization, necessitating chiral catalysts or enantiomerically pure starting materials.

Applications in Research and Industry

Pharmaceutical Development

• Intermediate Synthesis: The compound’s stereochemistry and protecting groups make it a precursor for chiral drugs, reducing racemization risks.

• Peptidomimetics: The pyrrolidine scaffold mimics proline residues in peptides, aiding in the design of protease-resistant therapeutics.

Material Science

Functionalized pyrrolidines contribute to ionic liquids or polymers, where the hydroxyl and carboxylate groups enhance ionic conductivity.

Table 3: Industrial Applications of Analogous Compounds

Compound	Application	Industry
Methyl pyrrolidine-3-carboxylate HCl	Agrochemical synthesis	Agriculture
Ethyl (S)-pyrrolidine-3-carboxylate HCl	Chiral catalyst preparation	Organic Chemistry

Challenges and Future Directions

• Stereoselective Synthesis: Improving asymmetric synthesis methods to achieve higher enantiomeric excess.

• Biological Profiling: Conducting in vitro and in vivo studies to validate hypothesized mechanisms.

• Green Chemistry: Developing solvent-free or catalytic processes to enhance sustainability.